Cas no 61892-69-1 (Pentanamide, 3-methyl-)

Pentanamide, 3-methyl- structure
Pentanamide, 3-methyl- structure
Product Name:Pentanamide, 3-methyl-
CAS No:61892-69-1
Molecular Formula:C6H13NO
Molecular Weight:115.17352
CID:463636
PubChem ID:10176126

Pentanamide, 3-methyl- Properties

Names and Identifiers

    • Pentanamide, 3-methyl-
    • 3-methylpentanamide
    • 61892-69-1
    • SCHEMBL276778
    • 3-methyl-valeramide
    • AKOS006338860
    • 3-methyl-pentanamide
    • EN300-359937
    • DTXSID10436376
    • InChIKey: SIMLCFANWCDGAF-UHFFFAOYSA-N
    • Inchi: InChI=1S/C6H13NO/c1-3-5(2)4-6(7)8/h5H,3-4H2,1-2H3,(H2,7,8)
    • SMILES: CCC(C)CC(=O)N

Computed Properties

  • Exact Mass: 115.09979
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 115.099714038g/mol
  • Heavy Atom Count: 8
  • Complexity: 80.6
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.9
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.09

Pentanamide, 3-methyl- Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-359937-0.05g
3-methylpentanamide
61892-69-1 95.0%
0.05g
$407.0 2025-03-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
2038233-1g
3-Methylpentanamide
61892-69-1
1g
¥3637.00

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